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Compound of Interest

Compound Name: 2E-3-F16

Cat. No.: B12377011

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Compound Identification and Properties
Compound Name: F16 Formal Name: 4-[(1E)-2-(1H-indol-3-yl)ethenyl]-1-methyl-pyridinium

iodide[1] CAS Number: 36098-33-6[1] Molecular Formula: C₁₆H₁₅N₂ • I[1] Formula Weight:

362.2 g/mol [1] Appearance: A crystalline solid[1]

Note: It is critical to distinguish this compound from another molecule also referred to as F16,

which is a vascular endothelial growth factor receptor (VEGFR)-specific inhibitor with the

molecular formula C₁₃H₇O₆N₃.[2][3][4] This document pertains exclusively to the

mitochondriotoxic agent, CAS Number 36098-33-6.

Mechanism of Action
F16 is a small, cationic, and lipophilic molecule that preferentially accumulates in the

mitochondrial membranes of tumor cells, leading to the disruption of their function.[1][5] Its

cytotoxic effects are primarily mediated through the induction of mitochondrial damage, which

is characterized by several key events:
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Disruption of Mitochondrial Transmembrane Potential: F16 is believed to induce apoptosis by

disrupting the mitochondrial transmembrane potential.[1] Experiments on isolated rat liver

mitochondria have shown that F16 can significantly decrease the membrane potential.[6]

Inhibition of ATP Synthesis: Accumulation of F16 in mitochondria leads to a failure in ATP

synthesis, decreasing the cellular ATP pool in a time-dependent manner.[5]

Cytochrome c Release: Treatment with F16 promotes the early release of cytochrome c from

the mitochondria into the cytoplasm, a key step in the intrinsic apoptotic pathway.[5]

Increased Reactive Oxygen Species (ROS) Production: F16 accumulation induces an

increase in the production of reactive oxygen species.[5]

The ultimate cellular outcome of F16 treatment depends on the genetic background of the

target carcinoma cell. In cells with moderate levels of the anti-apoptotic protein Bcl-2, F16

triggers apoptosis.[7] However, in cells with high levels of Bcl-2 that are resistant to apoptosis,

F16 can induce cell death through necrosis.[7] This dual mechanism of action suggests F16

may be effective against a broader spectrum of tumors, including those that have developed

resistance to apoptosis.[7]

Data Presentation
F16 Solubility

Solvent Solubility

Dimethylformamide (DMF) 25 mg/mL[1]

Dimethyl sulfoxide (DMSO) 20 mg/mL[1]

Ethanol 500 µg/mL[1]

Phosphate-Buffered Saline (PBS, pH 7.2) 1 mg/mL[1]

Experimental Protocols
Preparation of F16 Stock Solutions
Objective: To prepare a concentrated stock solution of F16 for use in in vitro experiments.
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Materials:

F16 crystalline solid

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

Pre-warming of Solvent: If the F16 is to be dissolved at a high concentration, gently warm

the DMSO to room temperature if it has been stored refrigerated.

Weighing F16: In a sterile environment (e.g., a laminar flow hood), accurately weigh the

desired amount of F16 solid.

Dissolution: Add the appropriate volume of DMSO to achieve the desired stock concentration

(e.g., for a 20 mg/mL stock solution, add 1 mL of DMSO to 20 mg of F16).

Mixing: Vortex the solution until the F16 is completely dissolved. Gentle warming (e.g., in a

37°C water bath) may aid dissolution, but avoid excessive heat.

Sterilization: While DMSO is a sterile solvent, if necessary for the experimental application,

the stock solution can be sterilized by filtering through a 0.22 µm syringe filter compatible

with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability. The

compound is stable for at least 4 years when stored properly.[1]

Note on DMSO Usage: DMSO is a potent solvent that can have its own biological effects. It is

recommended to keep the final concentration of DMSO in cell culture media to a minimum,

ideally below 0.5% (v/v), and to include a vehicle control (media with the same concentration of

DMSO as the F16-treated samples) in all experiments.[8]
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In Vitro Cytotoxicity Assay using a Cancer Cell Line
Objective: To determine the cytotoxic effects of F16 on a cancer cell line (e.g., a breast

carcinoma cell line).

Materials:

Cancer cell line of interest

Complete cell culture medium

96-well cell culture plates

F16 stock solution (prepared as described above)

Phosphate-Buffered Saline (PBS)

Cell viability reagent (e.g., MTT, XTT, or a reagent for measuring ATP content)

Multi-well plate reader

Procedure:

Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined density to ensure

they are in the exponential growth phase at the time of treatment. Incubate overnight at 37°C

in a humidified atmosphere with 5% CO₂.

Preparation of Working Solutions: Prepare serial dilutions of the F16 stock solution in

complete cell culture medium to achieve the desired final concentrations for treatment.

Remember to account for the final volume in the wells.

Cell Treatment: Remove the old medium from the wells and add the medium containing the

different concentrations of F16. Include wells with medium only (blank), and medium with the

vehicle (DMSO) at the highest concentration used for the F16 dilutions (vehicle control).

Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified atmosphere with 5% CO₂.
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Assessment of Cell Viability: After the incubation period, assess cell viability using a chosen

method. For an MTT assay:

Add MTT solution to each well and incubate for 2-4 hours.

Add solubilization solution to dissolve the formazan crystals.

Read the absorbance at the appropriate wavelength using a multi-well plate reader.

Data Analysis: Calculate the percentage of cell viability for each F16 concentration relative to

the vehicle control. Plot the results to determine the IC₅₀ value (the concentration of F16 that

inhibits cell growth by 50%).

Mandatory Visualizations
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Caption: F16's mechanism of action leading to apoptosis or necrosis.
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In Vitro Cytotoxicity Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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